Cas no 10489-23-3 (Benzenecarbothioicacid, S-octyl ester)

• Product Name: Benzenecarbothioicacid, S-octyl ester
• CAS No: 10489-23-3
• MF: C₁₅H₂₂OS
• MW: 250.399583339691
• CID: 162798
• PubChem ID: 65602
• Update Time: 2025-04-19

Benzenecarbothioicacid, S-octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, S-octyl ester
• S-octyl benzenecarbothioate
• benzoyl octyl sulfide
• Octyl thiobenzoate
• S-1-octyl benzothioate
• S-1-octyl thiobenzoate
• S-octyl benzenethioate
• S-octyl benzothioate
• S-Octyl thiobenzoat
• S-Octyl thiobenzoate
• Tioctilate
• Tioctilato
• Tioctilato [INN-Spanish]
• Tioctilatum
• Tioctilatum [INN-Latin]
• UNII-7JEE2JF5OB
• Thiobenzoic acid S-octyl ester
• SCHEMBL2109522
• 7JEE2JF5OB
• 10489-23-3
• CHEMBL2105386
• EINECS 234-012-4
• NS00055298
• p-Aminophenolsulfate
• Tioctilate [INN]
• Q27268407
• DTXSID30146804

• Inchi： 1S/C15H22OS/c1-2-3-4-5-6-10-13-17-15(16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3
• InChI Key： RBWOKKSOBWYZQH-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 250.13900
• Monoisotopic Mass: 250.139136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 0.999
• Boiling Point: 338.3°Cat760mmHg
• Flash Point: 136.8°C
• Refractive Index: 1.524
• PSA: 42.37000
• LogP: 4.92050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives